Cas no 31499-72-6 (2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-)
31499-72-6 structure
Product Name:2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
CAS No:31499-72-6
MF:C13H22O
MW:194.313184261322
CID:303791
Update Time:2026-05-14
2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
- 4-(2,6,6-trimethylcyclohex-2-en-1-yl)butan-2-one
- DIHYDRO ALPHA IONONE
- EINECS 250-657-4
- FEMA No. 3628
-
- Inchi： InChI=1S/C13H22O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6,12H,5,7-9H2,1-4H3
- InChI Key： JHJCHCSUEGPIGE-UHFFFAOYSA-N
- SMILES： CC1=CCCC(C)(C)C1CCC(=O)C
Computed Properties
- Exact Mass: 194.16700
Experimental Properties
- Density: 0.922 g/mL at 20 °C(lit.)
- Boiling Point: 90 °C0.1 mm Hg(lit.)
- Flash Point: 98 °C
- Refractive Index: n20/D 1.477
- PSA: 17.07000
- LogP: 3.73810
- FEMA: 3628 | DIHYDRO-ALPHA-IONONE
2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02571-25ml |
2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- |
31499-72-6 | 25ml |
¥1628.0 | 2021-09-04 |
2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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